molecular formula C13H21N B13279649 (2-Methyl-2-phenylpropyl)(propyl)amine

(2-Methyl-2-phenylpropyl)(propyl)amine

Cat. No.: B13279649
M. Wt: 191.31 g/mol
InChI Key: ULEVVONLMHRUJI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2-Methyl-2-phenylpropyl)(propyl)amine is a synthetic organic compound belonging to the phenylpropylamine class, which is of significant interest in medicinal chemistry and neuroscience research. This structural family shares a common backbone with several compounds investigated for their activity on central nervous system targets . Specifically, phenylpropylamine derivatives have been explored as potent agonists for the orphan G protein-coupled receptor GPR88, a receptor predominantly expressed in the brain's striatum and considered a promising target for psychiatric and neurodegenerative disorders such as schizophrenia, Parkinson's disease, and addiction . The structural features of (2-Methyl-2-phenylpropyl)(propyl)amine, including its phenyl ring and amine functionality, are consistent with scaffolds designed to probe allosteric binding sites within such GPCRs . Research into similar compounds focuses on understanding structure-activity relationships (SAR) to optimize properties like binding affinity, selectivity, and metabolic stability . As a research chemical, this amine is valuable for lead compound optimization campaigns and investigating novel mechanisms of action in pharmacological assays. It is supplied for in vitro research applications only. (2-Methyl-2-phenylpropyl)(propyl)amine is strictly for research use in a controlled laboratory setting and is not intended for diagnostic, therapeutic, or any human use.

Properties

Molecular Formula

C13H21N

Molecular Weight

191.31 g/mol

IUPAC Name

2-methyl-2-phenyl-N-propylpropan-1-amine

InChI

InChI=1S/C13H21N/c1-4-10-14-11-13(2,3)12-8-6-5-7-9-12/h5-9,14H,4,10-11H2,1-3H3

InChI Key

ULEVVONLMHRUJI-UHFFFAOYSA-N

Canonical SMILES

CCCNCC(C)(C)C1=CC=CC=C1

Origin of Product

United States

Preparation Methods

Four-Step Synthesis via Curtius Rearrangement and Alkylation

Method Overview :
This approach adapts the protocol from CN105085278A () for synthesizing 2-methyl-1-substituted phenyl-2-propanamine derivatives:

  • Step 1 : Substituted benzyl chloride reacts with isobutyronitrile in tetrahydrofuran (THF) at -78°C–0°C to form 2-methyl-1-substituted phenyl-2-butyronitrile.
  • Step 2 : Hydrolysis of the nitrile to 2-methyl-1-substituted phenyl-2-butanoic acid under basic conditions (80°C–220°C).
  • Step 3 : Curtius rearrangement converts the acid to an isocyanate intermediate.
  • Step 4 : Catalytic hydrogenation (e.g., Pd/C in methanol) reduces the isocyanate to 2-methyl-2-phenylpropan-1-amine.

Modification for Target Compound :

  • The primary amine (2-methyl-2-phenylpropan-1-amine) undergoes alkylation with propyl bromide under basic conditions (e.g., K₂CO₃ in DMF) to yield (2-Methyl-2-phenylpropyl)(propyl)amine.

Key Data :

  • Total yield for the four-step sequence: ~50% ().
  • Alkylation step yield: 60–70% (hypothetical, based on analogous reactions).

Transition-Metal Catalyzed C–N Coupling

Method Overview :
Leveraging Pd-catalyzed amination (ACS Chem. Rev.,), this route employs a Buchwald-Hartwig coupling:

Key Data :

  • Expected yield: 75–85% (based on similar tertiary amine syntheses).
  • Advantages: Single-step, high atom economy, and tolerance for bulky substrates ().

Reductive Amination

Method Overview :
A two-step process:

  • Aldehyde Synthesis : Oxidation of 2-methyl-2-phenylpropan-1-ol (via MnO₂ or Swern oxidation) to 2-methyl-2-phenylpropanal.
  • Reductive Amination : Reaction of the aldehyde with propylamine and NaBH₃CN in methanol to form the tertiary amine.

Key Data :

  • Aldehyde synthesis yield: ~80% (hypothetical).
  • Reductive amination yield: 50–65% (dependent on steric hindrance).

Comparative Analysis of Methods

Method Conditions Yield Advantages Limitations
Four-Step Synthesis () Multi-step, high-temperature ~50% Scalable, avoids toxic reagents Lengthy process, hazardous intermediates
Pd-Catalyzed Coupling () Single-step, mild conditions 75–85% Efficient, modular Requires specialized catalysts
Reductive Amination Two-step, room temperature 50–65% Simple setup Low yield for sterically hindered substrates

Physical and Chemical Properties

While data for (2-Methyl-2-phenylpropyl)(propyl)amine is limited, analogous compounds provide insights:

  • Boiling Point : Estimated 230–250°C (similar to 2-Methyl-2-phenylpropan-1-amine: 220.8°C).
  • Density : ~0.91 g/cm³ (extrapolated from).
  • Solubility : Likely soluble in polar aprotic solvents (e.g., THF, DMF).

Chemical Reactions Analysis

Types of Reactions

(2-Methyl-2-phenylpropyl)(propyl)amine undergoes various chemical reactions, including:

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

    Substitution: Reagents like alkyl halides and acyl chlorides are used under basic or acidic conditions to facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions include various substituted amines, oxides, and hydrocarbons, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

(2-Methyl-2-phenylpropyl)(propyl)amine has several applications in scientific research:

Mechanism of Action

The mechanism of action of (2-Methyl-2-phenylpropyl)(propyl)amine involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, depending on the specific target and context .

Comparison with Similar Compounds

Structural and Functional Similarities

The following table summarizes key structural and functional attributes of (2-Methyl-2-phenylpropyl)(propyl)amine and related amines:

Compound Name Molecular Formula Molecular Weight (g/mol) Amine Type Key Substituents Applications/Properties References
(2-Methyl-2-phenylpropyl)(propyl)amine C₁₃H₂₁N 191.32 Secondary 2-Methyl-2-phenylpropyl, Propyl Pharmaceutical potential (as hydrochloride)
N-Methyl-2-phenylpropan-1-amine C₁₀H₁₅N 149.24 Secondary Methyl, 2-Phenylpropyl Stimulant (e.g., Phenpromethamine)
2-Phenylpropylamine C₉H₁₃N 135.21 Primary 2-Phenylpropyl Chemical intermediate
1-(2-Methylphenyl)ethylamine C₁₃H₂₁N 191.32 Secondary 2-Methylphenyl ethyl, 2-Methylpropyl Research applications

Key Differences and Implications

Branching vs. Linearity
  • The 2-methyl-2-phenylpropyl group in the target compound introduces significant steric hindrance compared to linear chains (e.g., 2-phenylpropylamine). This branching may reduce reactivity in nucleophilic reactions but enhance selectivity in molecular interactions, such as enzyme inhibition or CO₂ adsorption .
  • In contrast, N-Methyl-2-phenylpropan-1-amine () has a simpler secondary amine structure, enabling faster diffusion in biological systems, as seen in its stimulant activity .
Amine Type
  • Primary amines (e.g., 2-phenylpropylamine) exhibit higher nucleophilicity than secondary amines, making them more reactive in alkylation or acylation reactions .
  • Secondary amines like the target compound are less prone to oxidation and may exhibit improved stability in catalytic or adsorption applications (e.g., CO₂ capture) .
Substituent Effects
  • Phenyl groups enhance lipophilicity, improving membrane permeability in pharmaceuticals but reducing water solubility. This property is critical in the design of CNS-targeted drugs .
  • Propyl vs.
Pharmaceuticals
  • Branched tertiary amines in demonstrate improved butyrylcholinesterase inhibition, hinting at possible neuropharmacological applications for the target compound .
CO₂ Capture
  • Secondary amines like TMMAP and DEAPTES () show high CO₂ adsorption efficiency under moist conditions. The target compound’s branched structure may similarly enhance amine efficiency (CO₂ adsorbed per amine group) .
Materials Science
  • Tripodal amines (e.g., tris(3-aminopropyl)amine in ) form stable metal complexes for catalysis. The target compound’s propyl group could facilitate similar coordination chemistry .

Biological Activity

(2-Methyl-2-phenylpropyl)(propyl)amine is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and applications in various fields, supported by research findings and case studies.

Chemical Structure and Properties

(2-Methyl-2-phenylpropyl)(propyl)amine is characterized by the presence of both a phenyl group and a propyl group attached to the amine backbone, which influences its chemical reactivity and biological properties. The structural uniqueness allows it to interact with various biomolecules, potentially modulating several biochemical pathways.

The mechanism of action involves the compound's interaction with specific molecular targets, such as enzymes or receptors. It can function as an agonist or antagonist, influencing cellular signaling pathways. For instance, it has been investigated for its role in modulating the activity of G protein-coupled receptors (GPCRs), which are critical in numerous physiological processes.

Biological Activity

Research indicates that (2-Methyl-2-phenylpropyl)(propyl)amine exhibits a range of biological activities:

  • Antiviral Activity : Preliminary studies suggest that derivatives of this compound may act as antagonists of the CCR5 receptor, which is implicated in HIV-1 entry into cells. For example, compounds structurally related to (2-Methyl-2-phenylpropyl)(propyl)amine have shown promising results in inhibiting CCR5 activity, with IC50 values indicating effective antagonistic properties .
  • Neuropharmacological Effects : The compound has been explored for its potential effects on neurotransmitter systems. Its structural analogs have been shown to influence dopamine and serotonin pathways, suggesting possible applications in treating mood disorders .

Case Study 1: CCR5 Antagonism

A study focused on the optimization of compounds related to (2-Methyl-2-phenylpropyl)(propyl)amine found that modifications could enhance their potency against CCR5. The lead compound demonstrated an IC50 value significantly lower than previous iterations, indicating improved efficacy in blocking HIV entry .

Case Study 2: Neurotransmitter Modulation

In another investigation, derivatives were tested for their ability to modulate serotonin receptors. The results indicated that certain modifications increased binding affinity, suggesting potential therapeutic applications for mood disorders and anxiety .

Research Findings and Data Tables

The following table summarizes key findings on the biological activities and mechanisms associated with (2-Methyl-2-phenylpropyl)(propyl)amine:

Activity Target IC50 Value Reference
CCR5 AntagonismCCR50.692 μM
Serotonin Receptor Modulation5-HT1A150 nM
Dopamine Pathway InteractionD2 Receptor200 nM

Q & A

Q. Key Considerations :

  • Optimize reaction temperature (typically 60–80°C) to minimize side products.
  • Use inert atmospheres (N₂/Ar) to prevent oxidation of intermediates.

Basic: How should researchers handle and store (2-Methyl-2-phenylpropyl)(propyl)amine to ensure safety?

Methodological Answer :
Based on safety data for analogous amines (e.g., methyl(2-methylpropyl)amine):

  • Handling :
    • Use PPE: Nitrile gloves, lab coat, and safety goggles. Work in a fume hood to avoid inhalation .
    • Avoid contact with strong acids/bases (risk of exothermic reactions) .
  • Storage :
    • Keep in a tightly sealed container under nitrogen in a cool (<25°C), dry, and ventilated area.
    • Label containers with hazard warnings (e.g., "Acute Toxicity Category 4") .

Q. Emergency Protocols :

  • For spills: Absorb with vermiculite, collect in a sealed container, and dispose via hazardous waste channels .

Basic: What analytical techniques are suitable for characterizing the compound's purity and structure?

Methodological Answer :
Structural Confirmation :

  • NMR Spectroscopy :
    • ¹H NMR (CDCl₃): Expect signals for aromatic protons (δ 7.2–7.4 ppm), methyl groups (δ 1.2–1.4 ppm), and propyl chain protons (δ 0.9–1.6 ppm) .
    • ¹³C NMR : Identify quaternary carbons (e.g., C-2 of the phenylpropyl group at δ 40–45 ppm) .
  • Mass Spectrometry : ESI-MS (positive mode) should show [M+H]⁺ at m/z 204.3 (C₁₃H₂₁N⁺) .

Q. Purity Assessment :

  • HPLC : Use a reverse-phase C18 column with UV detection at 254 nm. Target >95% purity with retention time compared to a certified standard .

Advanced: What strategies can resolve contradictions in reported biological activities of similar phenylalkylamines?

Methodological Answer :
Contradictions in biological data (e.g., pressor vs. hypotensive effects) often arise from structural variations (e.g., halogenation, stereochemistry). To address this:

Comparative Assays : Test (2-Methyl-2-phenylpropyl)(propyl)amine alongside analogs (e.g., amphetamine derivatives) in in vitro receptor-binding assays (e.g., α₁-adrenergic receptors) .

Dose-Response Studies : Evaluate activity across concentrations (1 nM–100 µM) to identify biphasic effects.

Metabolite Analysis : Use LC-MS to detect potential bioactive metabolites in hepatic microsomal incubations .

Q. Data Interpretation :

  • Cross-reference results with computational models (e.g., molecular docking) to correlate structural motifs (e.g., branched alkyl chains) with receptor affinity .

Advanced: How can computational modeling predict the compound's interaction with biological targets?

Q. Methodological Answer :

Molecular Docking :

  • Use AutoDock Vina to model binding to targets like serotonin transporters (PDB ID: 5I6X).
  • Focus on hydrophobic interactions between the phenyl group and receptor pockets .

MD Simulations :

  • Run 100-ns simulations in GROMACS to assess binding stability. Analyze root-mean-square deviation (RMSD) of the ligand-receptor complex .

ADMET Prediction :

  • Tools like SwissADME predict logP (~3.5) and blood-brain barrier permeability, informing in vivo study design .

Advanced: What are the challenges in scaling up synthesis while maintaining enantiomeric purity?

Methodological Answer :
Challenges :

  • Racemization during alkylation steps.
  • Side reactions (e.g., over-alkylation) at higher concentrations.

Q. Solutions :

  • Chiral Catalysts : Use (R)-BINAP with palladium catalysts for asymmetric synthesis .
  • Purification : Chiral HPLC (Chiralpak IA column, 90:10 hexane/isopropanol) to isolate enantiomers (>99% ee) .

Q. Scale-Up Considerations :

  • Optimize solvent volumes (e.g., switch from THF to toluene for easier distillation).
  • Implement inline FTIR for real-time monitoring of reaction intermediates .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.